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Compound of Interest

Compound Name: Chloromethyl hydrogen carbonate

CAS No.: 143588-02-7

Cat. No.: B11924502

Get Quote

Executive Summary
Chloromethyl Hydrogen Carbonate (CAS: 143588-02-7) is a thermally labile, moisture-

sensitive reagent primarily utilized in the synthesis of prodrugs (e.g., phosphonooxymethyl

carbonate esters) and as a carbonylation reagent.

In drug development, it is most frequently encountered as the transient intermediate formed

during the in vivo hydrolysis of chloromethyl ester prodrugs before spontaneously decomposing

into formaldehyde and carbon dioxide. As an isolated reagent, it requires stringent storage

conditions to prevent spontaneous decarboxylation and hydrolysis.

Critical Distinction: Researchers often confuse this compound with its precursor, Chloromethyl

Chloroformate (CAS: 22128-62-7). This guide addresses the handling of the hydrogen

carbonate while referencing the chloroformate where operational overlap occurs.

Part 1: Chemical Nature and Instability Mechanisms
The Stability Paradox
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Chloromethyl hydrogen carbonate is a mono-ester of carbonic acid. Mono-alkyl carbonates

(RO-COOH) are inherently unstable and prone to spontaneous decarboxylation. The presence

of the electron-withdrawing chlorine on the methyl group further destabilizes the molecule by

increasing the acidity of the carboxylic proton and facilitating the cleavage of the O-C bond.

Primary Decomposition Pathway: The molecule decomposes via a concerted mechanism or

acid-catalyzed hydrolysis, releasing carbon dioxide, formaldehyde, and hydrochloric acid.

Decarboxylation:

Formaldehyde Release:

Mechanistic Diagram (Graphviz)
The following diagram illustrates the degradation pathway and the "Self-Validating" cycle of its

breakdown products.
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Caption: Thermal and hydrolytic decomposition pathway of chloromethyl hydrogen
carbonate.

Part 2: Storage and Handling Protocols
Due to its propensity for decarboxylation, the isolation and storage of chloromethyl hydrogen
carbonate require conditions that kinetically trap the molecule.

Storage Specifications (The "Gold Standard")
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Parameter Specification Scientific Rationale

Temperature -20°C to -80°C

Arrhenius suppression of

spontaneous decarboxylation.

At >0°C, the rate of CO₂

evolution increases

significantly.

Atmosphere Argon or Nitrogen

Strictly anhydrous inert gas is

required. Moisture catalyzes

hydrolysis to carbonic acid

(which releases CO₂) and

chloromethanol.

Container Teflon (PTFE) or Glass

Avoid metals. Trace metal ions

(Fe, Zn) can catalyze Lewis-

acid mediated decomposition.

Caps must be PTFE-lined to

prevent plasticizer leaching.

Physical State Solution (Preferred)

Often stored as a solution in

anhydrous dichloromethane

(DCM) or ether to dilute

intermolecular collisions that

favor polymerization or

decomposition.

Shelf Life < 3 Months

Even at -20°C, slow

degradation occurs. Purity

must be re-validated via NMR

before use.

Handling Workflow
Safety Warning: Decomposition releases HCl and Formaldehyde (carcinogen). All operations

must be performed in a chemical fume hood.

Equilibration: Allow the storage container to warm to 0°C in a desiccator before opening to

prevent condensation.
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Aliquot Transfer: Use oven-dried, argon-flushed syringes/needles. Do not pour.

Quenching: Any unused reagent should be quenched immediately with dilute aqueous NaOH

at 0°C (exothermic) to neutralize acid byproducts.

Part 3: Application in Drug Development
Prodrug Synthesis (The POC Moiety)
Chloromethyl hydrogen carbonate is the functional equivalent of the "POC"

(Isopropyloxycarbonyloxymethyl) or "MOC" group, often introduced using Chloromethyl

Chloroformate or Chloromethyl Isopropyl Carbonate.

The Self-Validating System: In prodrug design (e.g., Tenofovir disoproxil), the stability of the

chloromethyl carbonate linkage is critical. The "self-validating" aspect refers to the predictable

breakdown in vivo:

Esterase Cleavage: Enzymes attack the terminal ester.

Collapse: The resulting hydroxymethyl carbonate intermediate (analogous to chloromethyl
hydrogen carbonate) spontaneously collapses.

Release: The active drug is released unmodified.

Synthesis Protocol: Palladium-Catalyzed Carbonylation
Reference Context: Use of CAS 143588-02-7 as a C1 source.

Reagents:

Substrate: Aryl halide or amine.[1][2][3]

Reagent: Chloromethyl Hydrogen Carbonate (1.2 equiv).

Catalyst: Pd(OAc)₂ / Xantphos.

Solvent: Anhydrous Toluene.

Step-by-Step:
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Preparation: Charge a flame-dried Schlenk tube with the substrate and Pd catalyst under

Argon.

Addition: Add solvent followed by Chloromethyl Hydrogen Carbonate (added last to

minimize thermal exposure).

Reaction: Stir at low temperature (0°C to RT). Note: Unlike standard carbonylations requiring

heat, this reagent reacts under milder conditions due to its high energy.

Monitoring: Monitor CO₂ evolution (bubbler). Cessation of gas evolution often indicates

reagent consumption.

Part 4: Safety & Toxicology (E-E-A-T)
Toxicity Profile

Acute Toxicity: Highly toxic by inhalation and ingestion.

Corrosivity: Causes severe skin burns and eye damage (Category 1B).

Byproducts: Hydrolysis generates HCl (corrosive gas) and Formaldehyde

(sensitizer/carcinogen).

Emergency Response
Spill: Do not use water. Absorb with dry sand or vermiculite. Neutralize with weak base

(sodium bicarbonate) only if controlled; otherwise, seal in waste container.

Exposure:

Skin: Wash with PEG-400 or large amounts of water.

Inhalation:[4][5] Immediate fresh air; observation for pulmonary edema (delayed onset up

to 48h).

Part 5: Decision Logic for Reagent Selection
Use this logic tree to determine if you need the isolated Hydrogen Carbonate or a surrogate.
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Goal: Introduce Chloromethyl
Carbonate Group
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Caption: Selection logic between Chloromethyl Chloroformate and Chloromethyl Hydrogen
Carbonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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